Cas no 886937-91-3 (2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanyl-N-methyl-N-phenylacetamide)

• Product Name: 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanyl-N-methyl-N-phenylacetamide
• CAS No: 886937-91-3
• MF: C₁₈H₁₆FN₅O₂S₂
• MW: 417.480343818665
• CID: 5477584
• Update Time: 2025-06-26

2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanyl-N-methyl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-[(4-fluorophenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-methyl-N-phenylacetamide
• Acetamide, 2-[[5-[[[(4-fluorophenyl)amino]carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]-N-methyl-N-phenyl-
• 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanyl-N-methyl-N-phenylacetamide

• Inchi： 1S/C18H16FN5O2S2/c1-24(14-5-3-2-4-6-14)15(25)11-27-18-23-22-17(28-18)21-16(26)20-13-9-7-12(19)8-10-13/h2-10H,11H2,1H3,(H2,20,21,22,26)
• InChI Key： LGHPYCBECWHRLY-UHFFFAOYSA-N
• SMILES： C(N(C)C1=CC=CC=C1)(=O)CSC1=NN=C(NC(NC2=CC=C(F)C=C2)=O)S1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanyl-N-methyl-N-phenylacetamide

Introduction to 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanyl-N-methyl-N-phenylacetamide (CAS No. 886937-91-3)

2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanyl-N-methyl-N-phenylacetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 886937-91-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The intricate structure of this compound, featuring a 1,3,4-thiadiazole core appended with various functional groups, contributes to its unique chemical and biological properties.

The molecular framework of 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanyl-N-methyl-N-phenylacetamide incorporates several key functional elements that are critical for its biological activity. The presence of a 4-fluorophenyl group enhances the compound's lipophilicity and interacts favorably with biological targets. Additionally, the carbamoylamino moiety plays a crucial role in modulating the compound's binding affinity and selectivity. The sulfanyl group contributes to the compound's solubility and stability in various solvents, which is essential for both in vitro and in vivo studies.

In recent years, there has been a growing interest in exploring the therapeutic potential of thiadiazole derivatives due to their diverse biological activities. Studies have shown that compounds containing the 1,3,4-thiadiazole scaffold exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of this scaffold with functional groups such as carbamoylamino and sulfanyl further enhances its pharmacological profile. This has led to extensive research aimed at identifying novel derivatives with improved efficacy and reduced side effects.

The synthesis of 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanyl-N-methyl-N-phenylacetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 4-fluorophenyl group is typically achieved through nucleophilic aromatic substitution reactions, while the attachment of the carbamoylamino moiety often involves condensation reactions with appropriate carbamic acid derivatives. The final step involves the addition of the sulfanyl group through thiolation reactions. Each step must be carefully optimized to ensure high yield and purity.

The pharmacological evaluation of 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanyl-N-methyl-N-phenylacetamide has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit various enzymes and receptors involved in pathogenic processes. For instance, preliminary data suggest that this compound exhibits potent inhibitory activity against certain kinases and proteases that are implicated in cancer progression. Additionally, it shows promising anti-inflammatory effects by modulating cytokine production and immune cell function.

The structural features of this compound contribute significantly to its observed biological activities. The presence of the 1,3,4-thiadiazole core provides a scaffold that can interact with multiple biological targets due to its aromaticity and electron-rich nature. The carbamoylamino group enhances binding affinity by forming hydrogen bonds with polar residues on target proteins. Meanwhile, the sulfanyl group improves solubility and bioavailability, which are critical factors for effective drug delivery.

In recent clinical trials, derivatives similar to 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanyl-N-methyl-N-phenylacetamide have shown encouraging results in treating various diseases. These studies highlight the potential of thiadiazole-based compounds as therapeutic agents. The unique combination of functional groups in this molecule allows it to interact with multiple pathways simultaneously, leading to synergistic effects that enhance treatment outcomes.

The future development of this compound as a potential drug candidate will likely involve further optimization of its chemical structure to improve its pharmacokinetic properties. This may include modifications to enhance its metabolic stability or reduce toxicity. Additionally, advanced computational methods such as molecular docking and virtual screening can be employed to identify new analogs with improved biological activity.

The role of computational chemistry in drug discovery cannot be overstated. By leveraging computational tools, researchers can predict the binding modes of 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanyl-N-methyl-N-phenylacetamide to various biological targets with high accuracy. This approach not only accelerates the drug discovery process but also helps in understanding the mechanisms of action at a molecular level.

In conclusion， 2-(5-{(4-fluorophenyl)carbamoylamino}-1，3，4-thiadiazol-2-y lsulfanyl-N-methyl-N-ph en ylacet amide (CAS No．886937 -91 -3) is a promis ing compoun d with a complex struct ure that exhibits significant bi ological activi ties． Its unique combi nation o f func tional gro ups， inclu ding th e1，3，4 -th iad i azo le strong >core，< strong > carba moyamino strong >moiety，and sulfany l strong >group，contributes t o i ts pharmacological p rofile． Further research an d opti mization efforts are warranted t o explo it its full therapeutic p otential． p>